Cas no 80971-59-1 (alpha-D-fructofuranose 2-butyl ether)
Alpha-D-fructofuranose 2-butyl ether is a specialized carbohydrate derivative with applications in organic synthesis and pharmaceutical research. Its unique ether linkage enhances solubility and stability, making it valuable for glycosylation studies and prodrug development. The butyl group introduces lipophilicity, facilitating membrane permeability and broadening its utility in bioactive compound design.
80971-59-1 structure
Product name:alpha-D-fructofuranose 2-butyl ether
alpha-D-fructofuranose 2-butyl ether Chemical and Physical Properties
Names and Identifiers
-
- alpha-D-fructofuranose 2-butyl ether
- butyl alpha-D-fructofuranoside
- n-butyl alpha-D-fructofuranoside
- n-butyl-alpha-D-fructofuranoside
- SCHEMBL11033700
- (2S,3S,4S,5R)-2-butoxy-2,5-bis(hydroxymethyl)oxolane-3,4-diol
- 80971-59-1
- n-Butyl
- CS-0898529
- (2S,3S,4S,5R)-2-Butoxy-2,5-bis(hydroxymethyl)tetrahydrofuran-3,4-diol
- A-D-fructofuranoside
- HY-N12344
-
- Inchi： InChI=1S/C10H20O6/c1-2-3-4-15-10(6-12)9(14)8(13)7(5-11)16-10/h7-9,11-14H,2-6H2,1H3
- InChI Key： XRGRZXPJJVQDJO-UHFFFAOYSA-N
- SMILES： CCCCOC1(CO)OC(CO)C(O)C1O
Computed Properties
- Exact Mass: 236.12598835g/mol
- Monoisotopic Mass: 236.12598835g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 99.4Ų
- XLogP3: -0.5
alpha-D-fructofuranose 2-butyl ether Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A2308589-5mg |
(2S,3S,4S,5R)-2-Butoxy-2,5-bis(hydroxymethyl)tetrahydrofuran-3,4-diol |
80971-59-1 | 98% | 5mg |
$245.0 | 2025-02-27 |
alpha-D-fructofuranose 2-butyl ether Related Literature
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Ilya D. Gridnev,Elisabetta Alberico,Serafino Gladiali Chem. Commun., 2012,48, 2186-2188
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Marie Versaevel,Maryam Riaz,Thomas Grevesse,Sylvain Gabriele Soft Matter, 2013,9, 6665-6676
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80971-59-1)alpha-D-fructofuranose 2-butyl ether
Purity:99%
Quantity:5mg
Price ($):220